Cas no 1805076-95-2 (Ethyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805076-95-2
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4814155
• Update Time: 2025-10-08

Ethyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-7(20)3-6-8(10(12,13)14)9(5(18)4-19-6)22-11(15,16)17/h4H,2-3H2,1H3
• InChI Key： VTOOVBZCKZIIRH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OCC)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate (CAS No. 1805076-95-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate, identified by its CAS number 1805076-95-2, is a significant compound in the realm of pharmaceutical chemistry. Its molecular structure, characterized by the presence of an iodo substituent, trifluoromethoxy and trifluoromethyl groups on a pyridine core, makes it a valuable intermediate in the synthesis of various bioactive molecules. The compound's unique electronic and steric properties arise from the interplay of these functional groups, which are highly sought after in drug discovery and development.

The utility of Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate is underscored by its role in constructing complex heterocyclic scaffolds. These scaffolds are foundational in the design of novel therapeutic agents targeting a wide array of diseases. Recent advancements in synthetic methodologies have further highlighted its importance, particularly in cross-coupling reactions that are pivotal for constructing carbon-carbon bonds essential for drug molecule assembly.

In the context of contemporary pharmaceutical research, this compound has been employed in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is a key feature that makes this intermediate particularly valuable. Additionally, the iodo substituent provides a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings.

The synthesis of Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemists. The process typically begins with the preparation of a pyridine precursor, followed by sequential introduction of the iodo, trifluoromethoxy, and trifluoromethyl groups. Each step is meticulously optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The trifluoromethoxy group is particularly noteworthy for its impact on the pharmacokinetic properties of drug candidates. Its electron-withdrawing nature increases lipophilicity and reduces metabolic degradation, thereby prolonging the half-life of therapeutic agents. This property has been leveraged in numerous drug development projects aimed at improving therapeutic efficacy while minimizing side effects.

Recent studies have also explored the use of Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate in the synthesis of antiviral compounds. The pyridine core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. By incorporating fluoro-substituents, researchers have been able to fine-tune the properties of these compounds to achieve better antiviral activity and resistance profiles.

The versatility of this compound extends to its application in material science and agrochemicals. The unique electronic properties conferred by the fluoro-substituents make it a candidate for developing advanced materials with tailored optical and electronic characteristics. In agrochemicals, such compounds are being explored for their potential as pesticides and herbicides due to their ability to interact selectively with biological targets.

In conclusion, Ethyl 5-iodo-4-trifluoromethoxy-3-trifluoromethylpyridine-2-acetate (CAS No. 1805076-95-2) stands as a testament to the ingenuity and innovation inherent in modern chemical synthesis. Its multifaceted applications across pharmaceuticals, materials science, and agrochemicals underscore its importance as a building block for future advancements. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further.